Cas no 2228315-69-1 (3,3,4,4-tetrafluoro-2-methoxy-2-methylbutan-1-amine)

• Product Name: 3,3,4,4-tetrafluoro-2-methoxy-2-methylbutan-1-amine
• CAS No: 2228315-69-1
• MF: C₆H₁₁F₄NO
• MW: 189.151255846024
• CID: 6541370
• PubChem ID: 165633872
• Update Time: 2025-07-19

3,3,4,4-tetrafluoro-2-methoxy-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,4,4-tetrafluoro-2-methoxy-2-methylbutan-1-amine
• EN300-1947373
• 2228315-69-1

• Inchi： 1S/C6H11F4NO/c1-5(3-11,12-2)6(9,10)4(7)8/h4H,3,11H2,1-2H3
• InChI Key： UPONCWHXKRORMM-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(C(C)(CN)OC)F

Computed Properties

• Exact Mass: 189.07767662g/mol
• Monoisotopic Mass: 189.07767662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 3,3,4,4-tetrafluoro-2-methoxy-2-methylbutan-1-amine

Comprehensive Overview of 3,3,4,4-Tetrafluoro-2-methoxy-2-methylbutan-1-amine (CAS No. 2228315-69-1)

3,3,4,4-Tetrafluoro-2-methoxy-2-methylbutan-1-amine is a fluorinated organic compound with a unique structural framework, combining fluorine atoms and an amine functional group. Its CAS No. 2228315-69-1 serves as a critical identifier for researchers and industries seeking high-purity specialty chemicals. The compound's tetrafluoro substitution and methoxy-methyl branching contribute to its distinct physicochemical properties, making it valuable in advanced material science and pharmaceutical applications. Recent studies highlight its potential as a building block for fluorinated polymers and bioactive molecules, aligning with the growing demand for thermally stable and hydrophobic materials.

The rise of green chemistry and sustainable synthesis has spurred interest in fluorinated compounds like 3,3,4,4-tetrafluoro-2-methoxy-2-methylbutan-1-amine. Researchers are exploring its role in low-global-warming-potential (GWP) refrigerants and energy-efficient coatings, addressing climate change concerns. Its amine group offers reactivity for further derivatization, enabling tailored modifications for drug discovery or agrochemical formulations. Notably, the compound's stereochemistry and electronic effects from fluorine atoms are under investigation for optimizing binding affinity in target-specific applications.

In analytical contexts, CAS No. 2228315-69-1 is frequently referenced in patents related to electronic materials and liquid crystals. The methoxy-methyl moiety enhances solubility in organic solvents, facilitating its use in solution-phase synthesis. Industry reports suggest its utility in OLED (organic light-emitting diode) technologies, where fluorinated compounds improve device longevity. Users searching for "fluorinated amine synthesis" or "high-performance fluoropolymers" will find this compound relevant due to its balanced lipophilicity and thermal stability.

Safety and handling of 3,3,4,4-tetrafluoro-2-methoxy-2-methylbutan-1-amine adhere to standard laboratory protocols. While not classified as hazardous under major regulatory frameworks, its fluorine-rich structure warrants proper ventilation during use. Environmental persistence studies are ongoing, with preliminary data indicating moderate biodegradability—a key consideration for ESG (Environmental, Social, Governance)-driven enterprises. The compound's patent landscape reveals applications in flexible electronics and anti-fouling surfaces, reflecting cross-industry innovation.

Future directions for CAS No. 2228315-69-1 include catalysis and supramolecular chemistry. Its hydrogen-bonding capacity via the amine group opens avenues for molecular recognition systems. As AI-driven materials informatics accelerates discovery, this compound's structure-activity relationships are being modeled to predict novel applications. For queries like "fluorine in medicinal chemistry" or "advanced material additives," this amine derivative exemplifies the synergy between rational design and multifunctional performance.